5-bromo-1,2-dihydro-1,2,4-triazol-3-one

• IUPAC Name: 5-bromo-1,2-dihydro-1,2,4-triazol-3-one
• InChI: InChI=1S/C2H2BrN3O/c3-1-4-2(7)6-5-1/h(H2,4,5,6,7)
• InChI Key: XHRDIOPKANMTOK-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=O)NN1)Br
• Molecular Formula: C2H2BrN3O
• Molecular Weight: 163.96 g/mol

Description

Preparation Methods

The preparation methods for 5-bromo-1,2-dihydro-1,2,4-triazol-3-one are not explicitly documented. Generally, the synthesis of chemical compounds involves various synthetic routes and reaction conditions. These methods can include:

Synthetic Routes: The synthesis of chemical compounds typically involves multiple steps, including the selection of starting materials, reagents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired product.

Industrial Production Methods: Industrial production methods for chemical compounds often involve large-scale synthesis using reactors and other specialized equipment. These methods are optimized for efficiency, yield, and cost-effectiveness.

Chemical Reactions Analysis

The specific chemical reactions that 5-bromo-1,2-dihydro-1,2,4-triazol-3-one undergoes are not well-documented. chemical compounds generally undergo various types of reactions, including:

Oxidation: Involves the loss of electrons and an increase in oxidation state.

Reduction: Involves the gain of electrons and a decrease in oxidation state.

Substitution: Involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, acids, bases, and solvents. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired products.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

The scientific research applications of 5-bromo-1,2-dihydro-1,2,4-triazol-3-one are not explicitly documented. chemical compounds are generally used in various fields, including:

Chemistry: Used as reagents, catalysts, and intermediates in chemical reactions.

Biology: Used in biochemical assays, drug development, and molecular biology research.

Medicine: Used as active pharmaceutical ingredients (APIs) in drug formulations.

Industry: Used in the production of materials, chemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-bromo-1,2-dihydro-1,2,4-triazol-3-one is not explicitly documented. Generally, the mechanism of action of chemical compounds involves interactions with molecular targets, such as enzymes, receptors, and ion channels. These interactions can modulate various biochemical pathways and physiological processes.